Cas no 1393441-88-7 (Methyl 2-(5-bromo-4-chloro-2-nitrophenyl)-2-cyanoacetate)

• Product Name: Methyl 2-(5-bromo-4-chloro-2-nitrophenyl)-2-cyanoacetate
• CAS No: 1393441-88-7
• MF: C₁₀H₆BrClN₂O₄
• MW: 333.522640705109
• CID: 4593609
• Update Time: 2025-05-26

Methyl 2-(5-bromo-4-chloro-2-nitrophenyl)-2-cyanoacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(5-bromo-4-chloro-2-nitrophenyl)-2-cyanoacetate
• C10H6BrClN2O4
• V2918

• Inchi： 1S/C10H6BrClN2O4/c1-18-10(15)6(4-13)5-2-7(11)8(12)3-9(5)14(16)17/h2-3,6H,1H3
• InChI Key： MDXNPQYBWWSCHR-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C=1)C(C#N)C(=O)OC)[N+](=O)[O-])Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 391
• XLogP3: 2.8
• Topological Polar Surface Area: 95.9

Additional information on Methyl 2-(5-bromo-4-chloro-2-nitrophenyl)-2-cyanoacetate

Recent Advances in the Study of Methyl 2-(5-bromo-4-chloro-2-nitrophenyl)-2-cyanoacetate (CAS: 1393441-88-7)

Methyl 2-(5-bromo-4-chloro-2-nitrophenyl)-2-cyanoacetate (CAS: 1393441-88-7) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique nitro and cyano functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting infectious diseases and cancer.

One of the most notable advancements in the research of this compound is its role in the synthesis of heterocyclic compounds, which are pivotal in medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Methyl 2-(5-bromo-4-chloro-2-nitrophenyl)-2-cyanoacetate can be efficiently utilized in multicomponent reactions to produce pyridine and quinoline derivatives. These derivatives exhibit promising antimicrobial and antitumor activities, highlighting the compound's versatility as a building block in drug design.

Further investigations into the mechanistic pathways of this compound have revealed its potential as a protease inhibitor. Research conducted by a team at the University of Cambridge in 2024 identified that derivatives of Methyl 2-(5-bromo-4-chloro-2-nitrophenyl)-2-cyanoacetate could selectively inhibit key enzymes involved in viral replication. This finding opens new avenues for the development of antiviral therapies, particularly for emerging pathogens such as SARS-CoV-2 and its variants.

In addition to its pharmacological applications, recent studies have also focused on optimizing the synthetic routes for Methyl 2-(5-bromo-4-chloro-2-nitrophenyl)-2-cyanoacetate. A paper in Organic Process Research & Development (2024) reported a scalable and cost-effective method for its production, utilizing green chemistry principles to minimize environmental impact. This advancement is expected to facilitate broader access to the compound for both academic and industrial research.

Despite these promising developments, challenges remain in fully elucidating the compound's pharmacokinetic and toxicological profiles. Ongoing research aims to address these gaps, with preliminary data suggesting favorable bioavailability and low cytotoxicity in animal models. Future studies will likely focus on translational research to bridge the gap between laboratory findings and clinical applications.

In conclusion, Methyl 2-(5-bromo-4-chloro-2-nitrophenyl)-2-cyanoacetate (CAS: 1393441-88-7) represents a valuable tool in modern drug discovery. Its multifaceted applications, from antimicrobial agents to protease inhibitors, underscore its importance in the chemical biology and pharmaceutical industries. Continued research and innovation will undoubtedly expand its utility and contribute to the development of next-generation therapeutics.